Cas no 81992-85-0 ( )

• Product name: &nbsp
• CAS No: 81992-85-0
• MF: C₃₃H₄₀O₁₉
• MW: 740.65931224823
• CID: 987315
• PubChem ID: 5351997

  Chemical and Physical Properties

Names and Identifiers

• 5-hydroxy-2-(4-hydroxyphenyl)-7-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxy-3-[3,4,5-trihydroxy-6-[(3,4,5-trihydroxy-6-methyloxan-2-yl)oxymethyl]oxan-2-yl]oxychromen-4-one
• N-(cyclopropylmethyl)-1-[3-(4-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]piperidine-4-carboxamide
• Kaempferol, robinoside
• 5-HYDROXY-2-(4-HYDROXYPHENYL)-7-[(3,4,5-TRIHYDROXY-6-METHYLTETRAHYDRO-2H-PYRAN-2-YL)OXY]-3-[(3,4,5-TRIHYDROXY-6-{[(3,4,5-TRIHYDROXY-6-METHYLTETRAHYDRO-2H-PYRAN-2-YL)OXY]METHYL}TETRAHYDRO-2H-PYRAN-2-YL
• NSC-9222
• AKOS002137985
• SCHEMBL241940
• FT-0775595
• DTXSID30871629
• 7-[(6-Deoxyhexopyranosyl)oxy]-5-hydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-1-benzopyran-3-yl 6-O-(6-deoxyhexopyranosyl)hexopyranoside
• )OXY]-4H-CHROMEN-4-ONE
• NSC9222
• 81992-85-0
• AKOS021617512
• Robinin
•  

• Inchi： InChI=1S/C33H40O19/c1-10-19(36)23(40)26(43)31(47-10)46-9-17-21(38)25(42)28(45)33(51-17)52-30-22(39)18-15(35)7-14(49-32-27(44)24(41)20(37)11(2)48-32)8-16(18)50-29(30)12-3-5-13(34)6-4-12/h3-8,10-11,17,19-21,23-28,31-38,40-45H,9H2,1-2H3
• InChI Key： PEFASEPMJYRQBW-UHFFFAOYSA-N
• SMILES： CC1C(C(C(C(O1)OCC2C(C(C(C(O2)OC3=C(OC4=CC(=CC(=C4C3=O)O)OC5C(C(C(C(O5)C)O)O)O)C6=CC=C(C=C6)O)O)O)O)O)O)O

Computed Properties

• Exact Mass: 740.21637904g/mol
• Monoisotopic Mass: 740.21637904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 52
• Rotatable Bond Count: 8
• Complexity: 1260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 15
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 304Ų